Cas no 59115-82-1 (2-Butanone, 3-(4-methylphenyl)-)

• Product Name: 2-Butanone, 3-(4-methylphenyl)-
• CAS No: 59115-82-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 339799
• PubChem ID: 12751067
• Update Time: 2025-04-19

2-Butanone, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)butan-2-one
• AKOS015782219
• 3-(p-Tolyl)butan-2-one
• 59115-82-1
• DTXSID60508890
• SCHEMBL10890434

• Inchi： 1S/C11H14O/c1-8-4-6-11(7-5-8)9(2)10(3)12/h4-7,9H,1-3H3
• InChI Key： LVHKNIUWZMJFCW-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids